2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H20N4O4/c1-14-4-3-5-17(15(14)2)24-22(28)12-26-8-9-27-19(23(26)29)11-18(25-27)16-6-7-20-21(10-16)31-13-30-20/h3-11H,12-13H2,1-2H3,(H,24,28)
• InChI Key: VNWAFDZLHOAIRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC5=C(C=C4)OCO5)C2=O)C
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.4 g/mol
• CAS No.: 1242927-30-5

Description

The compound “2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2,3-dimethylphenyl)acetamide” is a complex organic molecule. It has a molecular formula of C23H18N4O6 and an average mass of 446.412 Da.

Scientific Research Applications

Antipsychotic Potential

A study discussed the synthesis and pharmacological evaluation of a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, exploring their potential as novel antipsychotic agents. These compounds, including variations like 2-(diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, demonstrated antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, a common mechanism for clinically available antipsychotic agents. This research suggests the structural elements in the compound of interest may be tailored for antipsychotic drug development, avoiding some traditional side effects associated with dopamine receptor interaction (Wise et al., 1987).

Anticonvulsant Activity

Another study on alkanamide derivatives, including JV-phenylacetamide and N-phenylpropanamide derivatives with heterocyclic rings like pyrazole, indicated that these compounds exhibit anticonvulsant activity. The research highlights the therapeutic potential of incorporating heterocyclic structures, similar to those in the compound of interest, for developing anticonvulsant medications (Tarikogullari et al., 2010).

Anti-inflammatory Applications

Research involving the synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides revealed significant anti-inflammatory activity among the synthesized derivatives. This suggests the potential for compounds with similar structural motifs to serve as leads in the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Antimicrobial and Antioxidant Properties

Further studies on various derivatives, including those related to pyrazole and thiadiazole structures, have shown antimicrobial and antioxidant activities. These findings underscore the broader pharmacological interest in compounds bearing pyrazole rings or related scaffolds for potential applications in combating microbial infections and oxidative stress (Hassan, 2013).